Cas no 35087-07-1 (1,6,12,17-Tetraoxa-3,4,14,15-tetrathiacyclodocosane-2,5,13,16-tetrathione)

1,6,12,17-Tetraoxa-3,4,14,15-tetrathiacyclodocosane-2,5,13,16-tetrathione structure
35087-07-1 structure
Product Name:1,6,12,17-Tetraoxa-3,4,14,15-tetrathiacyclodocosane-2,5,13,16-tetrathione
CAS No:35087-07-1
MF:C14H20O4S8
MW:508.826193809509
CID:320734
PubChem ID:71361449
Update Time:2025-04-19

1,6,12,17-Tetraoxa-3,4,14,15-tetrathiacyclodocosane-2,5,13,16-tetrathione Chemical and Physical Properties

Names and Identifiers

    • 1,6,12,17-Tetraoxa-3,4,14,15-tetrathiacyclodocosane-2,5,13,16-tetrathione
    • Pentamethylenetetraxanthogen
    • 35087-07-1
    • DTXSID90785137
    • Inchi: 1S/C14H20O4S8/c19-11-15-7-3-1-4-8-16-12(20)24-26-14(22)18-10-6-2-5-9-17-13(21)25-23-11/h1-10H2
    • InChI Key: GGCAWABCCRNLBV-UHFFFAOYSA-N
    • SMILES: S1C(OCCCCCOC(=S)SSC(OCCCCCOC(=S)S1)=S)=S

Computed Properties

  • Exact Mass: 507.913
  • Monoisotopic Mass: 507.9127285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 267Ų

Experimental Properties

  • PSA: 36.92
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